Cas no 6946-85-6 (Benzene,(tripropoxymethyl)-)

Benzene,(tripropoxymethyl)- structure
Benzene,(tripropoxymethyl)- structure
Product Name:Benzene,(tripropoxymethyl)-
CAS No:6946-85-6
MF:C16H26O3
MW:266.375845432281
CID:518949
PubChem ID:245418
Update Time:2025-04-19

Benzene,(tripropoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(tripropoxymethyl)-
    • (Tripropoxymethyl)benzene
    • tripropoxymethylbenzene
    • AC1L6FTW
    • AC1Q58RG
    • AG-G-70443
    • NSC57371
    • Orthobenzoic acid, tripropyl ester
    • SureCN6421037
    • (Tripropoxymethyl)benzene #
    • DTXSID30288713
    • NSC-57371
    • 6946-85-6
    • NCIOpen2_002253
    • SCHEMBL6421037
    • HHQBZNIYNCLALC-UHFFFAOYSA-N
    • Inchi: 1S/C16H26O3/c1-4-12-17-16(18-13-5-2,19-14-6-3)15-10-8-7-9-11-15/h7-11H,4-6,12-14H2,1-3H3
    • InChI Key: HHQBZNIYNCLALC-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C1C=CC=CC=1)(OCCC)OCCC

Computed Properties

  • Exact Mass: 266.18828
  • Monoisotopic Mass: 266.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 0.971
  • Boiling Point: 309.3°C at 760 mmHg
  • Flash Point: 120.4°C
  • Refractive Index: 1.478
  • PSA: 27.69
  • LogP: 4.07670
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